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Compound of Interest

Compound Name: JNJ-27141491

Cat. No.: B1244925

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of JNJ-
27141491, a noncompetitive antagonist of the human C-C chemokine receptor 2 (CCR2), in

preclinical mouse models.

Introduction
JNJ-27141491 is a potent and selective antagonist of the human CCR2 receptor, playing a

crucial role in modulating inflammatory responses by inhibiting the recruitment of monocytes

and other immune cells.[1] It is important to note that JNJ-27141491 is selective for human

CCR2 and does not exhibit significant activity on the murine ortholog.[1] Consequently, in vivo

studies investigating the efficacy of this compound necessitate the use of transgenic mouse

models in which the murine Ccr2 gene has been replaced with its human counterpart (hCCR2

knock-in mice).
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Table 1: In Vivo Dosage of JNJ-27141491 in Mouse
Models

Mouse
Model

Strain
Backgroun
d

Dosage
Administrat
ion Route

Dosing
Regimen

Reference

Monocyte

and

Neutrophil

Recruitment

C57BL/6

(hCCR2

Knock-in)

5 - 40 mg/kg Oral

Once daily

(q.d.) or twice

daily (b.i.d.)

[1]

Experimental

Autoimmune

Encephalomy

elitis (EAE)

C57BL/6

(hCCR2

Knock-in)

20 mg/kg Oral

Once daily

(q.d.) for the

duration of

the study

[1]

Signaling Pathway
JNJ-27141491 acts as a noncompetitive antagonist of CCR2. The binding of chemokines,

primarily CCL2 (also known as MCP-1), to CCR2 on the surface of immune cells triggers a

cascade of intracellular signaling events. These pathways, including the JAK/STAT, PI3K/Akt,

and MAPK pathways, are integral to cellular processes such as survival, proliferation,

migration, and the production of inflammatory cytokines. By blocking CCR2, JNJ-27141491
effectively inhibits these downstream signaling events, thereby reducing the inflammatory

response.
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CCR2 Signaling Pathway and Inhibition by JNJ-27141491.

Experimental Protocols
Protocol 1: Oral Administration of JNJ-27141491
This protocol describes the preparation and oral administration of JNJ-27141491 to mice.

Materials:

JNJ-27141491

Vehicle (e.g., 0.5% (w/v) Methocel E4M in sterile water)

Sterile water

Weighing scale
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Mortar and pestle (optional, for homogenization)

Magnetic stirrer and stir bar

1.5 mL microcentrifuge tubes or appropriate vials

Oral gavage needles (20-22 gauge, with a ball tip)

1 mL syringes

Procedure:

Vehicle Preparation:

Prepare a 0.5% (w/v) solution of Methocel E4M in sterile water.

Slowly add the Methocel powder to the water while stirring continuously with a magnetic

stirrer to avoid clumping.

Stir until the Methocel is completely dissolved and the solution is clear. This may take

several hours.

JNJ-27141491 Formulation:

Calculate the required amount of JNJ-27141491 and vehicle based on the desired dose

and the number of animals to be treated. A typical dosing volume for oral gavage in mice

is 5-10 mL/kg.

Weigh the calculated amount of JNJ-27141491.

Levigate the powder with a small amount of the vehicle to form a smooth paste, if

necessary.

Gradually add the remaining vehicle while continuously stirring to ensure a homogenous

suspension.

Oral Gavage Administration:
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Gently restrain the mouse.

Measure the distance from the tip of the mouse's nose to the last rib to estimate the

correct insertion depth for the gavage needle.

Draw the prepared JNJ-27141491 suspension into a 1 mL syringe fitted with an

appropriate oral gavage needle.

Carefully insert the gavage needle into the esophagus and gently advance it to the

predetermined depth.

Slowly administer the suspension.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any signs of distress.

Protocol 2: Monocyte and Neutrophil Recruitment Model
This protocol is adapted from studies investigating the anti-inflammatory effects of JNJ-
27141491.[1]

Animals:

Transgenic mice with the murine Ccr2 gene replaced by the human CCR2 gene (hCCR2

knock-in), on a C57BL/6 background.

Materials:

JNJ-27141491 (formulated as described in Protocol 1)

Murine monocyte chemoattractant protein-1 (mMCP-1/CCL2)

Lipopolysaccharide (LPS)

Sterile, pyrogen-free saline

Anesthesia (e.g., isoflurane or ketamine/xylazine)
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Intratracheal instillation device

Procedure:

Drug Administration:

Administer JNJ-27141491 orally at doses ranging from 5 to 40 mg/kg, either once or twice

daily. The final dose should be administered a few hours before the intratracheal

challenge.

Intratracheal Instillation:

Anesthetize the mice.

Prepare a solution of mMCP-1 and LPS in sterile saline.

Intratracheally instill the mMCP-1/LPS solution into the lungs of the mice. A typical volume

for intratracheal instillation in mice is 25-50 µL.[2]

Bronchoalveolar Lavage (BAL):

At a predetermined time point after instillation (e.g., 48 hours), euthanize the mice.

Perform a bronchoalveolar lavage by instilling and retrieving a known volume of sterile

saline or PBS into the lungs.

Cell Analysis:

Centrifuge the collected BAL fluid to pellet the cells.

Resuspend the cell pellet and perform a total cell count.

Prepare cytospin slides and stain with a differential stain (e.g., Wright-Giemsa) to

determine the number of monocytes and neutrophils.
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Experimental Workflow for the Monocyte Recruitment Model.
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Protocol 3: Experimental Autoimmune
Encephalomyelitis (EAE) Model
This protocol outlines the induction of EAE and treatment with JNJ-27141491.[1]

Animals:

Transgenic hCCR2 knock-in mice on a C57BL/6 background.

Materials:

JNJ-27141491 (formulated as described in Protocol 1)

Myelin Oligodendrocyte Glycoprotein 35-55 (MOG₃₅₋₅₅) peptide

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Pertussis toxin

Sterile PBS

Procedure:

EAE Induction:

On day 0, immunize mice subcutaneously with an emulsion of MOG₃₅₋₅₅ peptide in CFA.

Administer pertussis toxin intraperitoneally on day 0 and day 2 post-immunization.

Drug Administration:

Begin daily oral administration of JNJ-27141491 at 20 mg/kg. Treatment can be initiated

prophylactically (at the time of immunization) or therapeutically (at the onset of clinical

signs).

Clinical Scoring:
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Monitor the mice daily for clinical signs of EAE and score them based on a standardized

scale (e.g., 0: no signs; 1: limp tail; 2: hind limb weakness; 3: hind limb paralysis; 4:

forelimb paralysis; 5: moribund).

Histological Analysis (Optional):

At the end of the study, perfuse the mice and collect the brain and spinal cord for

histological analysis to assess inflammation and demyelination.
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Experimental Workflow for the EAE Model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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